2-Amino-5,6-dichlorobenzothiazole
Cat. No. B1582228
CAS RN:
24072-75-1
M. Wt: 219.09 g/mol
InChI Key: GHKHTBMTSUEBJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Amino-5,6-dichlorobenzothiazole is a chemical compound with the molecular formula C7H4Cl2N2S and a molecular weight of 219.09 . It is used in the preparation of various heterocyclic disperse dyes .
Synthesis Analysis
The synthesis of 2-Amino-5,6-dichlorobenzothiazole involves the reaction of 3,4-dichloroaniline with ammonium thiocyanate and N-bromosuccinimide in acidic ionic liquid . The cyclization is carried out in ice-cold AcOH .Molecular Structure Analysis
The molecular structure of 2-Amino-5,6-dichlorobenzothiazole consists of a benzothiazole ring substituted with two chlorine atoms and one amino group .Chemical Reactions Analysis
2-Amino-5,6-dichlorobenzothiazole is used as a reactant in the preparation of substituted 2-benzothiazolamines as sodium flux inhibitors for anticonvulsant activity .Physical And Chemical Properties Analysis
2-Amino-5,6-dichlorobenzothiazole has a melting point of 240-242 °C and a predicted boiling point of 379.7±45.0 °C. Its predicted density is 1.654±0.06 g/cm3 .Scientific Research Applications
Biologically Active Compounds Synthesis
- Scientific Field: Medicinal Chemistry and Pharmacology .
- Application Summary: 2-aminobenzothiazole derivatives play a key role in the design of biologically active compounds . They exhibit a wide spectrum of biological activity, including antiviral, antimicrobial, anti-inflammatory, antidiabetic, analgesic, antioxidant, antidepressant, anticonvulsant, antianginal, antitumor, and immunomodulatory effects . They also have anthelmintic, antimalarial, fungicidal, insecticidal, and herbicidal effects .
- Methods of Application: The preparation of 2-aminobenzothiazole derivatives includes both one-pot and multistep synthesis methods . One example is the three-component reaction of 2-aminobenzothiazole with aromatic aldehydes and 1,3-diketones under microwave irradiation in the absence of a solvent using Sc (OTf) 3 as an initiator .
- Results or Outcomes: The synthesis of 2-aminobenzothiazole derivatives contributes to the development of targeted synthesis of benzothiazole analogs . These reactions are characterized by high yields of the target products in a relatively short reaction time .
Synthesis of 2-Amino-5,6-dichlorobenzothiazole
- Scientific Field: Organic Chemistry .
- Application Summary: 2-Amino-5,6-dichlorobenzothiazole is synthesized for various research and industrial applications .
- Methods of Application: The synthesis involves adding 3,4-dichloroaniline, ammonium thiocyanate, and N-bromosuccinimide to acidic ionic liquid for reacting at the temperature of 10-1320 DEG C . The obtained reaction liquid is then treated to obtain the 2-amino-5,6-dichlorobenzothiazole .
- Results or Outcomes: The synthesis method has easy operation of technology, high capacity, high efficiency, few three wastes, and convenient aftertreatment . The ionic liquid can be repeatedly used, making this synthesis method an economic and practical green environmental-protection technology .
Sodium Flux Inhibitors
- Scientific Field: Biochemistry and Pharmacology .
- Application Summary: 2-Amino-4,6-dichlorobenzothiazole is used as a reactant in the preparation of substituted 2-benzothiazolamines . These compounds are used as sodium flux inhibitors, which can help control the flow of sodium ions across cell membranes .
- Methods of Application: The specific methods of application can vary, but generally involve the use of 2-Amino-4,6-dichlorobenzothiazole as a starting material in the synthesis of the sodium flux inhibitors .
- Results or Outcomes: The resulting sodium flux inhibitors can be used in research and potentially in the development of drugs for conditions related to sodium ion transport .
Green Synthesis
- Scientific Field: Green Chemistry .
- Application Summary: The synthesis of 2-aminobenzothiazole derivatives, including 2-Amino-5,6-dichlorobenzothiazole, is being carried out in the context of green synthesis . This approach emphasizes environmentally friendly methods of chemical synthesis .
- Methods of Application: One example of a green multicomponent synthesis is the three-component reaction of 2-aminobenzothiazole with aromatic aldehydes and 1,3-diketones under microwave irradiation in the absence of a solvent using Sc (OTf) 3 as an initiator .
- Results or Outcomes: The method is characterized by high yields of the target products in a relatively short reaction time, and more often proceeds in the absence of a solvent . In most reactions, H2O is used as a nontoxic and widely available solvent which significantly reduces the cost of the process .
Antiviral Compounds
- Scientific Field: Virology and Pharmacology .
- Application Summary: Benzothiazoles, including 2-Amino-5,6-dichlorobenzothiazole, have been studied for their antiviral properties . This is especially relevant due to the threat of outbreaks of epidemics associated with the emergence and spread of various viruses (Zika, Lassa, SARS-Cov, etc.) .
- Methods of Application: The specific methods of application can vary, but generally involve the use of 2-Amino-5,6-dichlorobenzothiazole as a starting material in the synthesis of the antiviral compounds .
- Results or Outcomes: The resulting antiviral compounds can be used in research and potentially in the development of drugs for conditions related to viral infections .
Anticonvulsant Activity
- Scientific Field: Neurology and Pharmacology .
- Application Summary: 2-Amino-4,6-dichlorobenzothiazole is used as a reactant in the preparation of substituted 2-benzothiazolamines . These compounds are used as sodium flux inhibitors for anticonvulsant activity .
- Methods of Application: The specific methods of application can vary, but generally involve the use of 2-Amino-4,6-dichlorobenzothiazole as a starting material in the synthesis of the anticonvulsant compounds .
- Results or Outcomes: The resulting anticonvulsant compounds can be used in research and potentially in the development of drugs for conditions related to convulsions .
Safety And Hazards
Future Directions
Benzothiazoles, including 2-Amino-5,6-dichlorobenzothiazole, are an important class of bicyclic heterocycles that play a key role in the design of biologically active compounds. Due to the threat of outbreaks of epidemics associated with the emergence and spread of various viruses, modern research and development in medicinal chemistry and pharmacology based on benzothiazole derivatives have become especially relevant .
properties
IUPAC Name |
5,6-dichloro-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2S/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHKHTBMTSUEBJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Cl)Cl)SC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2S |
Source
|
| Record name | 5,6-DICHLORO-2-BENZOTHIAZOLAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20147 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5024477 |
Source
|
| Record name | 2-Amino-5,6-dichlorobenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5024477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
5,6-dichloro-2-benzothiazolamine appears as white solid or powder. (NTP, 1992) |
Source
|
| Record name | 5,6-DICHLORO-2-BENZOTHIAZOLAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20147 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 63 °F (NTP, 1992) |
Source
|
| Record name | 5,6-DICHLORO-2-BENZOTHIAZOLAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20147 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
2-Amino-5,6-dichlorobenzothiazole | |
CAS RN |
24072-75-1 |
Source
|
| Record name | 5,6-DICHLORO-2-BENZOTHIAZOLAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20147 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 2-Amino-5,6-dichlorobenzothiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24072-75-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 5,6-Dichloro-2-benzothiazolamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024072751 | |
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| Record name | 2-Benzothiazolamine, 5,6-dichloro- | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | 2-Amino-5,6-dichlorobenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5024477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,6-dichlorobenzothiazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.810 | |
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| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5,6-DICHLORO-2-BENZOTHIAZOLAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z7P3YF9P8H | |
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Melting Point |
347 to 356 °F (NTP, 1992) |
Source
|
| Record name | 5,6-DICHLORO-2-BENZOTHIAZOLAMINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20147 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
9
Citations
Four di-cyanoethyl azo disperse dyes based on N,N-bis(2-cyanoethyl)-m-methylaniline were synthesized using four different heterocyclic aromatic amines as the diazo components. …
Number of citations: 2
www.scientific.net
MATERIALS AND METHODS Water was sampled using XAD-2 resin (Serva Feinbiochemica GmbH & Co, Heidelberg, Germany) adsorption method (LeBel et al., 1987) for the isolation …
Number of citations: 6
www.researchgate.net
SYNTHESIS AND BIOLOGICAL ACTIVITY EVALUATION OF SOME FUSED IMINO PYRIMIDO BENZOTHIAZOLE DERIVATIVES.
A new series of heterocyclic compounds 9-chloro-10-fluoro-15-imino-14-oxo-14H-benzothiazole [2, 3-b] pyrimido [5, 6-e] pyrimido [2, 3-b] benzothiazole and its substituted derivatives …
Number of citations: 3
search.ebscohost.com
Four heterocyclic Disperse Red azo dyes having the same benzothiazole/azo/benzene skeleton, namely three classical CI Disperse Red 145, 152 and 153 (1–3) and another CI …
Number of citations: 35
www.sciencedirect.com
Enzyme based degradation of organic pollutants, including emerging pollutants, is a promising remediation approach due to the promiscuous nature of the technique and the wide …
Number of citations: 62
www.sciencedirect.com
Various organic pollutants so-called emerging pollutants (EPs), including active residues from pharmaceuticals, pesticides, surfactants, hormones, and personal care products, are …
Number of citations: 211
www.sciencedirect.com
More&More is an art and research project that explores the language and mechanics of global trade, container shipping, and the exchange of goods. It questions a mercantile structure …
Number of citations: 1
library.oapen.org
Dyes traditionally used for natural fiber coloration were water-soluble or solubilized prior to use and required salt linkages or van der Waals forces to impart affinity for the fiber. The dyes …
Number of citations: 12
link.springer.com
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